Cas no 1805442-29-8 (6-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetic acid)

• Product Name: 6-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetic acid
• CAS No: 1805442-29-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4883513
• Update Time: 2025-06-30

6-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetic acid

• Inchi： 1S/C9H8F3NO3/c1-16-9-7(10)4(3-6(14)15)2-5(13-9)8(11)12/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： BNTNFAFKFKUQIP-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C(F)F)C=C1CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on 6-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetic acid

6-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetic Acid (CAS No. 1805442-29-8): A Comprehensive Overview

6-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetic acid, identified by the CAS registry number CAS No. 1805442-29-8, is a synthetic organic compound with a unique structure that combines a pyridine ring, fluorinated substituents, and an acetic acid moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including agriculture, pharmaceuticals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with a difluoromethyl group at position 6, a fluoro group at position 3, and a methoxy group at position 2, with an acetic acid group attached at position 4. These substituents contribute to the compound's distinct chemical properties and reactivity.

The synthesis of 6-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetic acid involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields while minimizing the generation of hazardous byproducts. Such innovations highlight the compound's importance in modern chemical research and its potential for large-scale industrial applications.

The chemical properties of CAS No. 1805442-29-8 are heavily influenced by its functional groups. The presence of electron-withdrawing groups such as fluorine atoms and the acetic acid moiety increases the molecule's polarity and acidity. This makes it a promising candidate for use in agrochemicals, particularly as a herbicide or fungicide. Recent studies have demonstrated its efficacy in inhibiting the growth of various plant pathogens and weeds without causing significant harm to crops or the environment. Its selectivity towards specific targets is attributed to its ability to interfere with key enzymatic pathways in pathogens while sparing non-target organisms.

In addition to its agricultural applications, 6-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetic acid has shown potential in the pharmaceutical industry as a lead compound for drug development. Its structure resembles certain bioactive molecules that have been identified as inhibitors of protein kinases or other therapeutic targets. Researchers are currently investigating its ability to modulate cellular signaling pathways involved in cancer progression and inflammation. Preliminary results suggest that this compound may possess anti-inflammatory and anti-proliferative properties, making it a valuable asset in the search for novel therapeutic agents.

The environmental impact of CAS No. 1805442-29-8 has also been a topic of interest among scientists. Studies on its biodegradation and persistence in soil and water systems indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its potential to accumulate in ecosystems. However, further research is needed to fully understand its long-term effects on non-target species and ecosystem health.

In conclusion, 6-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetic acid, with its unique chemical structure and versatile properties, represents a significant advancement in modern organic chemistry. Its applications span multiple industries, from agriculture to pharmaceuticals, and ongoing research continues to uncover new avenues for its utilization. As scientists delve deeper into its mechanisms of action and optimize its synthesis processes, this compound is poised to play an increasingly important role in addressing global challenges related to food security, human health, and environmental sustainability.